Cas no 1221446-33-8 (2-Benzylthiophenylboronicacid)

• Product Name: 2-Benzylthiophenylboronicacid
• CAS No: 1221446-33-8
• MF: C₁₃H₁₃BO₂S
• MW: 244.117122411728
• CID: 1023582
• PubChem ID: 44558125
• Update Time: 2025-06-08

2-Benzylthiophenylboronicacid Chemical and Physical Properties

Names and Identifiers

• (2-(Benzylthio)phenyl)boronic acid
• (2-benzylsulfanylphenyl)boronic acid
• AK102968
• ANW-65233
• CTK8C0759
• I04-0642
• KB-205523
• SBB071169
• SureCN134254
• DTXSID50659360
• Boronic acid, B-[2-[(phenylmethyl)thio]phenyl]-
• [2-(Benzylsulfanyl)phenyl]boronic acid
• AKOS015892654
• 2-Benzylthiophenylboronicacid
• CS-0338582
• A909504
• H11792
• SCHEMBL134254
• (2-(Benzylthio)phenyl)boronicacid
• 1221446-33-8

• MDL： MFCD12024308
• Inchi： 1S/C13H13BO2S/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9,15-16H,10H2
• InChI Key： BJCVOQFMFAPLMY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1B(O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.0729310g/mol
• Monoisotopic Mass: 244.0729310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

2-Benzylthiophenylboronicacid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Benzylthiophenylboronicacid

Introduction to 2-Benzylthiophenylboronic Acid (CAS No: 1221446-33-8)

2-Benzylthiophenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1221446-33-8, features a thiophene ring substituted with a benzyl group and a boronic acid functional group. The presence of these distinct structural elements imparts remarkable reactivity and utility in various synthetic applications, particularly in cross-coupling reactions and drug development.

The thiophene core is a five-membered heterocyclic aromatic ring containing sulfur, which is known for its stability and ability to participate in electronic interactions. When combined with a benzyl group, which is an aromatic ring attached to a methylene group, the compound exhibits enhanced solubility and reactivity in polar environments. The boronic acid moiety, characterized by the -B(OH)₂ group, is particularly noteworthy for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds.

In recent years, 2-benzylthiophenylboronic acid has been extensively studied for its potential applications in pharmaceutical research. Boronic acids are renowned for their ability to form stable complexes with diols and other polyhydroxy compounds, making them invaluable in the synthesis of complex molecules. This property has been leveraged in the development of novel therapeutic agents, where precise molecular architecture is critical for achieving desired biological activity.

One of the most compelling aspects of 2-benzylthiophenylboronic acid is its role as a precursor in the synthesis of advanced materials. Thiophene derivatives are widely used in the fabrication of organic semiconductors, conductive polymers, and liquid crystal displays due to their excellent electronic properties. The benzyl group enhances the compound's compatibility with other functional groups, allowing for greater flexibility in material design. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve charge transport properties, making it a promising candidate for next-generation electronic devices.

Recent advancements in computational chemistry have further highlighted the significance of 2-benzylthiophenylboronic acid. Molecular modeling studies have revealed that the compound's structure optimally balances steric hindrance and electronic accessibility, making it an ideal candidate for catalytic applications. These insights have guided the development of novel catalysts that enhance the efficiency of boronic acid-based reactions, thereby accelerating drug discovery processes.

The pharmaceutical industry has also explored the therapeutic potential of 2-benzylthiophenylboronic acid in treating various diseases. Its ability to interact with biological targets such as enzymes and receptors has led to its incorporation into drug candidates targeting metabolic disorders, inflammatory conditions, and even certain types of cancer. Preclinical studies have shown promising results when this compound is used in combination with other bioactive molecules, suggesting synergistic effects that could lead to more effective treatments.

In conclusion, 2-benzylthiophenylboronic acid (CAS No: 1221446-33-8) represents a versatile and highly valuable compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to participate in diverse chemical reactions while maintaining stability under various conditions. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.